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For Researchers, Scientists, and Drug Development Professionals

Introduction
CM764, with the chemical name 6-acetyl-3-(4-(4-(2-amino-4-fluorophenyl)piperazin-1-

yl)butyl)benzo[d]oxazol-2(3H)-one, is a novel small molecule that has been identified as a

selective ligand for the sigma-2 (σ2) receptor. Unlike many sigma-2 receptor ligands that

induce apoptosis, CM764 has been shown to modulate cellular metabolism, suggesting a

potential pro-survival role. This technical guide provides a comprehensive overview of the in

vitro characterization of CM764, summarizing key quantitative data, detailing experimental

methodologies, and illustrating the proposed signaling pathway.

Quantitative Data Summary
The following tables summarize the key in vitro pharmacological data for CM764.

Table 1: Receptor Binding Affinity of CM764 and Reference Compounds[1][2][3]
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Compound Receptor Ki (nM)

CM764 Sigma-2 3.5 ± 0.9

Sigma-1 86.6 ± 2.8

SN79 (parent compound) Sigma-2 7

Sigma-1 27

CM572 (partial agonist) Sigma-2 15

Table 2: In Vitro Cellular Effects of CM764 in SK-N-SH Human Neuroblastoma Cells[1][2]

Parameter Effect of CM764 Magnitude of Effect

MTT Reduction Increase Dose-dependent

ATP Levels Increase ~13% increase

Total NAD+/NADH Increase Not specified

Reactive Oxygen Species

(ROS)
Decrease Not specified

HIF-1α Protein Levels Increase >14-fold induction after 24h

VEGF Levels Increase Not specified

Intracellular Calcium ([Ca2+]i) Transient Increase Robust and immediate

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the characterization

of CM764.

Radioligand Binding Assay for Sigma-1 and Sigma-2
Receptors
This assay determines the binding affinity (Ki) of CM764 for sigma-1 and sigma-2 receptors

through competitive displacement of a radiolabeled ligand.
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Materials:

Test compound: CM764

Radioligands: --INVALID-LINK---pentazocine (for sigma-1) and [3H]-1,3-di-o-tolylguanidine

(DTG) (for sigma-2)

Unlabeled ligand: (+)-pentazocine (to saturate sigma-1 sites in the sigma-2 assay)

Membrane preparations: Guinea pig brain membranes (for sigma-1) and rat liver

membranes (for sigma-2)

Assay buffer: 50 mM Tris-HCl, pH 7.4

Scintillation fluid

Procedure:

Incubate membrane preparations with a fixed concentration of the respective radioligand

and varying concentrations of CM764. For the sigma-2 assay, a saturating concentration

of (+)-pentazocine is included to block radioligand binding to sigma-1 sites.

Incubations are carried out at 25°C for 120 minutes in a total volume of 200 µL.

Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., Whatman

GF/B) using a cell harvester.

Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

Place the filters in scintillation vials, add scintillation fluid, and quantify the bound

radioactivity using a liquid scintillation counter.

Calculate the Ki values using the Cheng-Prusoff equation.

MTT Assay for Cellular Metabolic Activity
The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-

dependent cellular oxidoreductase enzymes reflect the number of viable cells.
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Materials:

Cell line: SK-N-SH human neuroblastoma cells

Culture medium: MEM with 10% FBS

CM764

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

Procedure:

Seed SK-N-SH cells in a 96-well plate at a density of 1 x 104 cells/well and allow them to

adhere overnight.

Treat the cells with various concentrations of CM764 for the desired duration (e.g., 24

hours).

After the treatment period, add 20 µL of MTT solution to each well and incubate for 3-4

hours at 37°C.

Remove the medium and add 150 µL of the solubilization solution to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Express the results as a percentage of the untreated control.

Intracellular Calcium Mobilization Assay
This assay measures changes in intracellular calcium concentration upon stimulation with

CM764 using a fluorescent calcium indicator.

Materials:

Cell line: SK-N-SH human neuroblastoma cells
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Fluorescent calcium indicator: Fura-2 AM

Hanks' Balanced Salt Solution (HBSS)

CM764

Procedure:

Plate SK-N-SH cells on glass coverslips and allow them to grow to 70-80% confluency.

Load the cells with 5 µM Fura-2 AM in HBSS for 30-60 minutes at 37°C.

Wash the cells with HBSS to remove excess dye.

Mount the coverslip in a perfusion chamber on the stage of a fluorescence microscope

equipped for ratiometric imaging.

Record the baseline fluorescence ratio (excitation at 340 nm and 380 nm, emission at 510

nm).

Add CM764 to the perfusion chamber and continuously record the fluorescence ratio to

monitor changes in intracellular calcium concentration.

Signaling Pathways and Experimental Workflows
Proposed Signaling Pathway of CM764
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Click to download full resolution via product page

Caption: Proposed signaling pathway of CM764.

Experimental Workflow for In Vitro Characterization
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Caption: Workflow for in vitro characterization of CM764.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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